Cas no 93916-15-5 (TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE)

• Product Name: TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE
• CAS No: 93916-15-5
• MF: C₃H₅F₃O₄S₂
• MW: 226.19460940361
• CID: 3541697
• Update Time: 2025-05-21

TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE Chemical and Physical Properties

Names and Identifiers

• TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE
• Methane, trifluoro[[(methylsulfonyl)methyl]sulfonyl]-

• Inchi： 1S/C3H5F3O4S2/c1-11(7,8)2-12(9,10)3(4,5)6/h2H2,1H3
• InChI Key： YJEZMOWYAFJTBO-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(CS(C)(=O)=O)(=O)=O

Additional information on TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE

Recent Advances in the Application of TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE (CAS: 93916-15-5) in Chemical Biology and Pharmaceutical Research

Trifluoromethanesulfonylmethyl methyl sulfone (CAS: 93916-15-5) has emerged as a versatile reagent in synthetic chemistry and pharmaceutical research due to its unique chemical properties. Recent studies have highlighted its role as a trifluoromethylation agent, enabling the introduction of the CF3 group into various organic molecules, which is crucial for enhancing the metabolic stability and lipophilicity of drug candidates. This compound's ability to act as a sulfonylating agent further expands its utility in the synthesis of sulfonamides and sulfonate esters, which are prevalent in bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 93916-15-5 in the synthesis of novel antiviral agents. Researchers utilized this reagent to introduce trifluoromethyl groups into pyrimidine nucleosides, resulting in compounds with enhanced activity against RNA viruses. The study reported a 40% increase in viral inhibition compared to non-trifluoromethylated analogs, underscoring the importance of this reagent in antiviral drug development. The molecular mechanism was further elucidated through crystallographic studies, revealing improved binding affinity to viral polymerases.

In the field of cancer therapeutics, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) explored the use of TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE in the synthesis of kinase inhibitors. The compound served as a key intermediate in the development of selective EGFR inhibitors, with the trifluoromethyl group playing a critical role in optimizing the drug-like properties of the candidates. The lead compound from this series showed promising results in preclinical models of non-small cell lung cancer, with improved pharmacokinetic profiles attributed to the strategic incorporation of the CF3 group.

From a synthetic chemistry perspective, advancements in the application of 93916-15-5 have been reported in several high-impact journals. A 2024 Nature Protocols article detailed an optimized procedure for its use in continuous flow chemistry setups, addressing previous challenges with exothermic reactions and improving yield by 25%. This methodological improvement has significant implications for scale-up processes in pharmaceutical manufacturing, particularly for compounds requiring late-stage trifluoromethylation.

The safety profile and handling considerations of TRIFLUOROMETHANESULFONYLMETHYL METHYL SULFONE have also been the subject of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) established proper handling protocols and identified potential decomposition products under various conditions. These findings are particularly valuable for process chemists working with this reagent in industrial settings.

Looking forward, the unique properties of 93916-15-5 continue to inspire innovative applications. Current research directions include its potential use in PET tracer development (taking advantage of the fluorine atoms) and in the synthesis of agrochemicals with improved environmental profiles. The compound's versatility ensures it will remain an important tool in chemical biology and medicinal chemistry research for the foreseeable future.